Cas no 2145097-27-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid)
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid
- 2145097-27-2
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid
- EN300-1300109
-
- Inchi: 1S/C22H23NO5/c24-21(25)20(12-14-6-5-11-27-14)23-22(26)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19-20H,5-6,11-13H2,(H,23,26)(H,24,25)/t14-,20?/m1/s1
- InChI Key: SATIJXGNVZHPLJ-QMRFKDRMSA-N
- SMILES: O1CCC[C@@H]1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 381.15762283g/mol
- Monoisotopic Mass: 381.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 84.9Ų
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1300109-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1300109-50mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 50mg |
$1779.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-100mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 100mg |
$1863.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-250mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 250mg |
$1948.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-500mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 500mg |
$2033.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-1000mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 1000mg |
$2118.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-2500mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 2500mg |
$4150.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-5000mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 5000mg |
$6140.0 | 2023-09-30 | ||
| Enamine | EN300-1300109-10000mg |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2R)-oxolan-2-yl]propanoic acid |
2145097-27-2 | 10000mg |
$9105.0 | 2023-09-30 |
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic Acid: A Comprehensive Overview
The compound with CAS number 2145097-27-2, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid, is a highly specialized molecule with significant applications in the fields of organic synthesis and pharmaceutical development. This compound is particularly notable for its structural complexity and functional groups, which make it a valuable tool in modern chemical research.
The molecule's structure features a Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, which is widely used in peptide synthesis to protect amino groups during the synthesis process. The presence of the Fmoc group in this compound underscores its potential role in peptide chemistry and drug discovery. Additionally, the compound contains an oxolane ring, specifically a (2R)-oxolan-2-yl group, which introduces stereochemical complexity and enhances its utility in asymmetric synthesis.
Recent advancements in chemical synthesis have led to the development of more efficient methods for constructing molecules like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid. Researchers have explored various strategies to optimize the synthesis of such compounds, including the use of catalytic asymmetric reactions and modular building block approaches. These methods not only improve yield and selectivity but also reduce the environmental impact of chemical manufacturing processes.
In terms of applications, this compound has shown promise in the development of bioactive molecules. Its unique combination of functional groups allows for versatile reactivity, making it a valuable intermediate in the construction of complex pharmaceutical agents. For instance, the Fmoc group can be readily removed under specific conditions, enabling precise control over the reactivity of the amino group during subsequent steps in a synthesis pathway.
The stereochemistry introduced by the (2R)-oxolan ring is another key feature of this compound. Stereoisomerism plays a critical role in determining the biological activity of many drugs, and having precise control over stereochemistry is essential for developing effective therapeutic agents. Recent studies have highlighted the importance of stereochemical control in drug design, particularly in the context of enantioselective synthesis and medicinal chemistry.
Furthermore, this compound's propanoic acid moiety adds another layer of functionality, potentially enabling its use in various chemical transformations such as esterifications or amidations. The integration of these functional groups within a single molecule creates a highly versatile platform for exploring new chemical reactions and designing novel compounds with desired biological properties.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These analytical tools are essential for ensuring the reliability and reproducibility of research findings, particularly when dealing with complex molecules like 2145097-27-2.
In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid represents a cutting-edge molecule with significant potential in chemical research and pharmaceutical development. Its unique structural features and functional groups make it a valuable asset for scientists working on complex synthesis problems and drug discovery projects. As research continues to advance, we can expect even more innovative applications for this compound in the years to come.
2145097-27-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2R)-oxolan-2-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)